Cas no 207569-13-9 (Nickel(II) hexafluoroacetylacetonate hydrate)

• Product Name: Nickel(II) hexafluoroacetylacetonate hydrate
• CAS No: 207569-13-9
• MF: C₁₀H₄F₁₂NiO₅
• MW: 490.810007095337
• MDL: MFCD00150916
• CID: 2602477
• PubChem ID: 24860667
• Update Time: 2025-05-26

Nickel(II) hexafluoroacetylacetonate hydrate Chemical and Physical Properties

Names and Identifiers

• (E)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one,nickel,hydrate
• (Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate;nickel(2+);hydrate
• Bis(hexafluoroacetylacetonato)nickel (II) hydrate
• 207569-13-9
• Nickel(II) hexafluoroacetylacetonate hydrate

• MDL： MFCD00150916
• Inchi： 1S/2C5H2F6O2.Ni.H2O/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;/h2*1,12H;;1H2/q;;+2;/p-2/b2*2-1-;;
• InChI Key： OMCOVIODBHSWJG-SUXDNRKISA-L
• SMILES： [Ni+2].FC(/C(=C/C(C(F)(F)F)=O)/[O-])(F)F.FC(/C(=C/C(C(F)(F)F)=O)/[O-])(F)F.O

Computed Properties

• Exact Mass: 489.922053g/mol
• Monoisotopic Mass: 489.922053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Melting Point: 213 °C (dec.) (lit.)

Nickel(II) hexafluoroacetylacetonate hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H317-H319-H332-H334-H335-H350
• Warning Statement： P201-P261-P280-P305+P351+P338-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-20/21/22-36/37/38-42/43
• Safety Instruction： 53-26-36/37/39-45
• Hazardous Material Identification：

Additional information on Nickel(II) hexafluoroacetylacetonate hydrate

Comprehensive Overview of Nickel(II) Hexafluoroacetylacetonate Hydrate (CAS No. 207569-13-9)

Nickel(II) hexafluoroacetylacetonate hydrate (CAS 207569-13-9) is a specialized coordination compound widely utilized in advanced material synthesis and catalytic applications. Its unique molecular structure, featuring a hexafluoroacetylacetonate ligand, enhances thermal stability and solubility in organic solvents, making it indispensable in industries ranging from electronics to nanotechnology. Researchers frequently search for "nickel hexafluoroacetylacetonate properties" or "CAS 207569-13-9 applications," reflecting its growing relevance in cutting-edge technologies.

The compound’s hydrate form ensures controlled reactivity, a critical factor for precision-driven processes like atomic layer deposition (ALD) and chemical vapor deposition (CVD). These methods are pivotal for manufacturing semiconductors and thin-film coatings, aligning with the surge in demand for "high-purity metalorganic precursors." Its fluorinated ligands also contribute to low decomposition temperatures, a trait highly sought after in eco-friendly synthesis routes—answering queries such as "sustainable metal-organic compounds."

Analytical studies highlight the compound’s role in producing nickel-based nanomaterials, a hotspot due to their applications in energy storage (e.g., batteries and supercapacitors). Searches for "nickel(II) complexes in energy materials" underscore this trend. Additionally, its compatibility with non-aqueous solvents makes it a candidate for homogeneous catalysis, addressing industrial needs for efficient, selective transformations.

From a safety perspective, Nickel(II) hexafluoroacetylacetonate hydrate requires handling under inert conditions, yet its non-pyrophoric nature distinguishes it from more hazardous alternatives. This balance of performance and manageability fuels its adoption in academic and industrial labs, particularly among users exploring "air-sensitive compound handling" or "metal-organic chemical safety."

Innovations in coordination chemistry continue to expand the utility of CAS 207569-13-9. Recent studies investigate its potential in photoluminescent materials and as a dopant for optoelectronic devices, resonating with searches like "nickel complexes in OLEDs." As material science evolves, this compound’s versatility ensures its prominence in both research and commercial spheres.